N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-cyclopentyl-2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H21N3O2S/c1-2-21-12-7-8-13-14(9-12)19-16(18-13)22-10-15(20)17-11-5-3-4-6-11/h7-9,11H,2-6,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: KPYUUQZBFFMCBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3CCCC3
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is believed to operate through multiple pathways. It has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to the accumulation of DNA damage and ultimately cell death. Additionally, it has been shown to modulate the activity of various signaling pathways involved in cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific application and concentration used. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and reduce the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide in lab experiments is its potent activity against cancer cells and its ability to inhibit the growth of bacteria and fungi. However, its complex synthesis method and potential toxicity at high concentrations are significant limitations that must be considered.

Future Directions

There are several future directions for the study of N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide. One potential area of research is the development of more efficient synthesis methods that can be scaled up for commercial production. Additionally, further investigation into its mechanism of action and potential applications in treating other diseases, such as inflammatory disorders, is warranted. Finally, the development of novel derivatives and analogs of this compound may lead to the discovery of even more potent and selective compounds.

Synthesis Methods

The synthesis of N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide involves a series of chemical reactions that require specialized equipment and expertise. The synthesis method involves the condensation of 5-ethoxy-2-mercaptobenzimidazole with cyclopentanone, followed by the reaction of the resulting product with ethyl chloroacetate. The final product is obtained through a series of purification steps.

Scientific Research Applications

N-cyclopentyl-2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent antitumor activity and has been investigated as a potential treatment for cancer. Additionally, it has been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.